Cas no 646450-62-6 (Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-)
![Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- structure](https://www.kuujia.com/scimg/cas/646450-62-6x300.png)
646450-62-6 structure
Product Name:Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
CAS No:646450-62-6
Molecular Formula:C19H19FN4O
Molecular Weight:338.37876
CID:420870
PubChem ID:10065720
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Properties
Names and Identifiers
-
- Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
- 7-[(2-fluoropyridin-3-yl)methoxy]-2-methyl-4-pyrrolidin-1-ylquinazoline
- DTXSID90435100
- 646450-62-6
- SCHEMBL5485312
-
- InChIKey: QOYVDQPNGMAGHQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19FN4O/c1-13-22-17-11-15(25-12-14-5-4-8-21-18(14)20)6-7-16(17)19(23-13)24-9-2-3-10-24/h4-8,11H,2-3,9-10,12H2,1H3
- SMILES: CC1=NC2=C(C=CC(=C2)OCC3=C(N=CC=C3)F)C(=N1)N4CCCC4
Computed Properties
- Exact Mass: 338.15447
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 338.15428940g/mol
- Heavy Atom Count: 25
- Complexity: 434
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 51.14
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Related Literature
-
Shane M. McKenna,Silke Leimkühler,Susanne Herter,Nicholas J. Turner,Andrew J. Carnell Green Chem., 2015,17, 3271-3275
-
Takashi Yanagishita,Kantaro Yuda,Toshiaki Kondo,Hideki Masuda Mater. Adv., 2023,4, 4369-4376
-
Jae-Won Jang,ByeongChan Park,Saju Nettikadan Nanoscale, 2014,6, 7912-7916
-
Ziwei Pang,Monja Sokolov,Tomáš Kubař Phys. Chem. Chem. Phys., 2022,24, 2441-2453
-
Pin Hu,Anil Kumar,Reza Gharibi Polym. Chem., 2022,13, 622-630
-
8. Front cover
-
Sheng Yang,Wenbin You,Yuanzhe Song,Shijun Yang,Renchao Che New J. Chem., 2017,41, 423-426
646450-62-6 (Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-) Related Products
- 4412-96-8(3-Methyl-2-furoic Acid)
- 485-35-8(Cytisinicline)
- 109-11-5(Morpholin-3-one)
- 2611-82-7(Ponceau 4R)
- 112-92-5(1-Octadecanol)
- 2835-97-4(2-Amino-m-cresol)
- 3796-24-5(4-(Trifluoromethyl)pyridine)
- 352-21-6(D,L-4-amino-3-hydroxybutyric acid)
- 3149-28-8(2-Methoxypyrazine)
- 569-61-9(Pararosaniline hydrochloride)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
